Cas no 201937-20-4 (6-methylpyridine-3-carboximidamide)

6-Methylpyridine-3-carboximidamide is a heterocyclic organic compound featuring a pyridine core substituted with a methyl group at the 6-position and a carboximidamide functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical synthesis. The compound’s reactive amidine moiety enables participation in condensation and cyclization reactions, facilitating the construction of nitrogen-containing heterocycles. Its stability under standard conditions and compatibility with common reagents enhance its utility in multistep synthetic routes. The methyl substitution further influences electronic and steric properties, offering tunability for targeted molecular design. Suitable for research and industrial-scale applications, it is handled under controlled conditions to ensure purity and performance.
6-methylpyridine-3-carboximidamide structure
201937-20-4 structure
Product Name:6-methylpyridine-3-carboximidamide
CAS No:201937-20-4
MF:C7H9N3
MW:135.166460752487
CID:838582
PubChem ID:13878901
Update Time:2025-11-02

6-methylpyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 6-Methylpyridine-3-carboxamidine
    • 3-Pyridinecarboximidamide, 6-methyl-
    • 6-Methylnicotinimidamide
    • 6-methylpyridine-3-carboximidamide
    • 3-pyridinecarboximidamide,6-methyl
    • EN300-1848035
    • SCHEMBL8324617
    • 3-Pyridinecarboximidamide,6-methyl-(9CI)
    • DB-027124
    • 201937-20-4
    • AKOS006326262
    • DTXSID80551742
    • CS-0282333
    • MDL: MFCD09751904
    • Inchi: 1S/C7H9N3/c1-5-2-3-6(4-10-5)7(8)9/h2-4H,1H3,(H3,8,9)
    • InChI Key: PPLMEHNMGUDFEG-UHFFFAOYSA-N
    • SMILES: N1C=C(C(=N)N)C=CC=1C

Computed Properties

  • Exact Mass: 135.08000
  • Monoisotopic Mass: 135.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 239 ºC
  • Flash Point: 98 ºC
  • PSA: 62.76000
  • LogP: 1.47410

6-methylpyridine-3-carboximidamide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 6-methylpyridine-3-carboximidamide

6-Methylpyridine-3-carboximidamide (CAS No. 201937-20-4): A Versatile Chemical Intermediate for Modern Applications

6-Methylpyridine-3-carboximidamide (CAS No. 201937-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core with a methyl group at the 6-position and a carboximidamide moiety at the 3-position, serves as a valuable building block for synthesizing more complex molecules. Its unique structure makes it particularly useful in medicinal chemistry, where researchers are constantly seeking novel scaffolds for drug development.

The growing interest in 6-methylpyridine-3-carboximidamide derivatives stems from their potential biological activities. Recent studies have explored their application in developing kinase inhibitors, which are crucial for targeted cancer therapies. With the pharmaceutical industry's increasing focus on personalized medicine, compounds like 6-methylpyridine-3-carboximidamide are becoming more important as they offer structural flexibility for creating selective therapeutic agents.

From a chemical perspective, CAS 201937-20-4 exhibits interesting properties that make it suitable for various synthetic transformations. The pyridine ring provides stability while allowing for electrophilic substitutions, and the carboximidamide group serves as an excellent handle for further functionalization. These characteristics have led to its use in creating libraries of compounds for high-throughput screening in drug discovery programs.

The synthesis of 6-methylpyridine-3-carboximidamide typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Recent advancements in green chemistry have prompted researchers to develop more sustainable routes for producing this intermediate, addressing one of the pharmaceutical industry's key challenges - reducing environmental impact while maintaining efficiency.

Beyond pharmaceuticals, 6-methylpyridine carboximidamide compounds have found applications in material science. Their ability to coordinate with metal ions makes them potential candidates for creating novel catalysts or functional materials. This dual applicability in both life sciences and materials research significantly enhances the commercial value of CAS No. 201937-20-4.

Quality control is paramount when working with 6-methylpyridine-3-carboximidamide. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These quality measures are particularly important when the compound is intended for pharmaceutical applications where impurities could affect biological activity.

The market for pyridine-based intermediates like 201937-20-4 has been steadily growing, driven by increasing R&D investments in drug discovery. Suppliers are responding to this demand by scaling up production while maintaining strict quality standards. Proper storage conditions - typically cool, dry environments protected from light - are essential to preserve the compound's stability over time.

Researchers working with 6-methylpyridine-3-carboximidamide should be aware of its handling requirements. While not classified as hazardous, standard laboratory safety protocols should be followed, including the use of personal protective equipment. The compound's safety profile makes it attractive for academic and industrial laboratories alike.

Recent patent literature reveals growing interest in 6-methylpyridine-3-carboximidamide derivatives, particularly in antiviral and anti-inflammatory applications. This aligns with current global health priorities, making the compound particularly relevant in today's research landscape. The COVID-19 pandemic has further highlighted the need for versatile chemical building blocks that can be rapidly incorporated into potential therapeutic candidates.

From a regulatory standpoint, CAS 201937-20-4 is not currently subject to significant restrictions, facilitating its use in international research collaborations. This regulatory status, combined with its synthetic utility, positions 6-methylpyridine-3-carboximidamide as a valuable tool for chemists working across multiple disciplines.

The future of 6-methylpyridine-3-carboximidamide research appears promising, with potential applications emerging in areas such as fluorescent probes for biological imaging and as ligands in coordination chemistry. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile compound in cutting-edge scientific applications.

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